Cas no 117120-98-6 (Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate)

Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate structure
117120-98-6 structure
Product Name:Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
CAS No:117120-98-6
MF:C9H12N2O4
MW:212.202582359314
CID:1092099
PubChem ID:14416594
Update Time:2025-04-20

Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
    • dimethyl 1,2-dimethylimidazole-4,5-dicarboxylate
    • 4,5-dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
    • Dimethyl1,2-dimethyl-1H-imidazole-4,5-dicarboxylate
    • SCHEMBL14736333
    • 1,2-Dimethyl-1H-imidazole-4,5-dicarboxylic acid dimethyl ester
    • JCVUBYXUDUCWFG-UHFFFAOYSA-N
    • 117120-98-6
    • 1,2-dimethyl-1H-Imidazole-4,5-dicarboxylic acid 4,5-dimethyl ester
    • Inchi: 1S/C9H12N2O4/c1-5-10-6(8(12)14-3)7(11(5)2)9(13)15-4/h1-4H3
    • InChI Key: JCVUBYXUDUCWFG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C(=O)OC)N=C(C)N1C)=O

Computed Properties

  • Exact Mass: 212.07970687g/mol
  • Monoisotopic Mass: 212.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 70.4Ų

Dimethyl 1,2-dimethyl-1H-imidazole-4,5-dicarboxylate Pricemore >>

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